Cas no 596-51-0 (Glycopyrrolate)

• Product name: Glycopyrrolate
• CAS No: 596-51-0
• MF: C₁₉H₂₈BrNO₃
• MW: 398.334525108337
• MDL: MFCD00072137
• CID: 38655
• PubChem ID: 253660366

Glycopyrrolate Chemical and Physical Properties

Names and Identifiers

• Glycopyrrolate
• (1,1-Dimethyl-2,3,4,5-tetrahydropyrrol-3-yl) 2-cyclopentyl-2-hydroxy-2-phenyl-acetate bromide
• Glycopyrronium bromide
• Glycopyrrolate Bromide
• GLYCOPYRRONE BROMIDE
• α-cyclopentylmandelic acid ester with 3-hydroxy-1,1-dimethylpyrrolidinium bromide
• 1-methyl-3-pyrrolidyl α-cyclopentylmandelate methobromide
• 1-methyl-3-pyrrolidyl α-phenyl-α-cyclopentylglycolate methobromide
• 3-(2-phenyl-2-cyclopentylglycoloyloxy)-1,1-dimethylpyrrolidinium bromide
• 3-hydroxy-1,1-dimethylpyrrolidinium bromide α-cyclopentylmandelate
• AHR-504
• Copyrrolate
• Gastrodyn
• NSC 250836
• NSC 251251
• NSC 251252
• NVA-237
• 3-(2-Cyclopentyl-2-hydroxy-2-phenylacetoxy)-1,1-dimethylpyrrolidinium Bromide
• Robinul
• Tarodyl
• Nodapton
• Tarodyn
• Asecryl
• Cuvposa
• Glycopyrronii bromidum
• Glycopyrronium
• ROBINUL FORTE
• Robinal
• Robanul
• Bromuro de glicopirronio
• Bromure de glycopyrronium
• Seebri Neohaler
• AHR 504
• Glycopyrronii bromidum [INN-Latin]
• Bromure de glycopyrronium [INN-French]
• Bromuro de glicopirronio [INN-Spanish]
• 3-Hydroxy-1,1-dimethylpy
• MLS002222301
• CHEBI:90972
• Glycopyrronium bromide, European Pharmacopoeia (EP) Reference Standard
• CHEMBL1201027
• A832400
• CAS-596-51-0
• SR-01000763650
• WLN: T5KTJ A1 A1 COVXQR&- AL5TJ &Q &E
• Glycopyrrolate, erythro-
• Mandelic acid, ester with 3-hydroxy-1,1-dimethylpyrrolidinium bromide
• PT-001
• CCG-213543
• (2S,3'S)-glycopyrrolate
• .beta.-1-Methyl-3-pyrrolidyl-.alpha.-cyclopentylmandelate methobromide
• CHF-5992
• DTXCID103109
• NCGC00179456-04
• HMS3885P14
• (1,1-dimethylpyrrolidin-1-ium-3-yl) 2-cyclopentyl-2-hydroxy-2-phenylacetate bromide
• s4660
• SCHEMBL41436
• CS-1763
• 1-methyl-3-pyrrolidyl alpha-cyclopentylmandelate methobromide
• Glycopyrrolate, United States Pharmacopeia (USP) Reference Standard
• NC00280
• 3-Hydroxy-1,1-dimethylpyrrolidinium bromide alpha-cyclopentylmandelate
• 1-Methyl-3-pyrrolidyl alpha-phenylcyclopentaneglycolate methobromide
• EINECS 209-887-0
• CHF5259
• Lonhala Magnair
• FT-0626787
• (1,1-dimethylpyrrolidin-1-ium-3-yl) 2-cyclopentyl-2-hydroxy-2-phenylacetate;bromide
• Glycopyrronium Bromide ,(S)
• Glycopyrronium bromide (JAN/INN)
• Glycopyrronium (as bromide)
• NC00694
• PT001
• 53808-86-9
• BCP07110
• 3-(2-cyclopentyl-2-hydroxy-2-phenylacetoxy)-1,1-dimethylpyrrolidin-1-iumbromide
• NSC251251
• 3-Hydroxy-1,1-dimethylpyrrolidinium bromide .alpha.-cyclopentylmandelate
• SR-01000763650-3
• DTXSID6023109
• Glycopyrrolate (USP)
• Seebri Breezhaler
• VPNYRYCIDCJBOM-UHFFFAOYSA-M
• HMS3714E14
• 1,1-Dimethyl-3-hydroxypyrrolidinium bromide .alpha.-cyclopentylmandelate
• threo-Glycopyrronium bromide
• NSC-250836
• 3-[(2-cyclopentyl-2-hydroxy-2-phenylacetyl)oxy]-1,1-dimethylpyrrolidin-1-ium bromide
• alpha-cyclopentylmandelic acid ester with 3-hydroxy-1,1-dimethylpyrrolidinium bromide
• Glycopyrrolate [USAN:USP]
• BCP33298
• NSC251252
• G0392
• 3-(2-cyclopentyl-2-hydroxy-2-phenylacetoxy)-1,1-dimethylpyrrolidin-1-ium bromide
• Q27162963
• NS00080268
• D00540
• AC-23382
• Org-NC-45
• CCG-101030
• MLS001424112
• NSC250836
• 1-Methyl-3-pyrrolidinyl .alpha.-phenylcyclopentaneglycolate methobromide
• Tox21_113144
• HMS2235F12
• Glycopyrrolate Erythro Isomer (SS-Isomer)
• Pharmakon1600-01505753
• Glycopyrronium (bromide);Glycopyrrolate (bromide)
• HMS2051P12
• Seebri
• Pyrrolidinium,1-dimethyl-, bromide
• AKOS015962136
• NSC-251251
• Pyrrolidinium, 3-hydroxy-1,1-dimethyl-, bromide, alpha-cyclopentylmandelate
• Glycopyrrolate, >=98% (HPLC)
• EN300-7405787
• 3-{[cyclopentyl(hydroxy)phenylacetyl]oxy}-1,1-dimethylpyrrolidin-1-ium bromide
• 1,1-Dimethyl-3-hydroxypyrrolidinium bromide alpha-cyclopentylmandelate
• HMS2097E14
• Tox21_113145
• CHF-5259
• HY-17465
• Pyrrolidinium, 3-[(cyclopentylhydroxyphenylacetyl)oxy]-1,1-dimethyl-,bromide
• HMS2094A05
• MFCD00072137
• HMS3393P12
• 596-51-0
• EX-A4155
• HMS1570E14
• Pyrrolidinium, 1,1-dimethyl-3-hydroxy-, bromide, alpha-cyclopentylmandelate
• Pyrrolidinium, 3-[(cyclopentylhydroxyphenylacetyl)oxy]-1,1-dimethyl-, bromide, [S-(R*,S*)]-
• NCGC00179456-02
• HMS3259P04
• Glycopyrronium for peak identification, European Pharmacopoeia (EP) Reference Standard
• Tox21_113144_1
• Cuvposa (TN)
• AMY22352
• NVA 237
• 1-methyl-3-pyrrolidyl alpha-phenyl-alpha-cyclopentylglycolate methobromide
• NSC-759238
• C19H28BrNO3
• Glycopyrronium impurity N, European Pharmacopoeia (EP) Reference Standard
• Seebri breezhaler (TN)
• NVA237
• NSC-251252
• NSC759238
• 3-Hydroxy-1,1-dimethylpyrrolidinium bromide-.alpha.-cyclopentylmandelate
• SMR000469282
• HMS3369F10
• Pyrrolidinium,1-dimethyl-, bromide, .alpha.-cyclopentylmandelate
• AD-237
• Robinul (TN)
• Glycopyrrolate?
• erythro-Glycopyrronium bromide
• DA-63825

• MDL： MFCD00072137
• Inchi： 1S/C19H28NO3.BrH/c1-20(2)13-12-17(14-20)23-18(21)19(22,16-10-6-7-11-16)15-8-4-3-5-9-15;/h3-5,8-9,16-17,22H,6-7,10-14H2,1-2H3;1H/q+1;/p-1
• InChI Key： VPNYRYCIDCJBOM-UHFFFAOYSA-M
• SMILES： [Br-].O(C(C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])O[H])=O)C1([H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 397.12526g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 397.12526g/mol
• Monoisotopic Mass: 397.12526g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 24
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2

Experimental Properties

• Color/Form: No data available
• Density: 1.3222 (rough estimate)
• Melting Point: 195°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.6200 (estimate)
• Solubility: H2O: ≥24mg/mL
• PSA: 46.53000
• LogP: -0.58090
• Vapor Pressure: No data available
• Merck: 4501
• Sensitiveness: Sensitive to humidity and heat

Glycopyrrolate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• RTECS：UY4337630
• Hazardous Material Identification：
• Toxicity：LD50 (72 hr.) in female mice, female rats (mg/kg): 107, 196 i.p.; in male rats (mg/kg): 1150 orally (Franko)
• Storage Condition：2-8°C

Glycopyrrolate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on Glycopyrrolate

Comprehensive Guide to Glycopyrrolate (CAS No. 596-51-0): Mechanism, Applications, and Modern Relevance

Glycopyrrolate (CAS No. 596-51-0), a quaternary ammonium anticholinergic agent, has garnered significant attention in both clinical and research settings due to its unique pharmacological properties. Known for its selective action on muscarinic receptors, this compound is widely utilized to manage conditions like peptic ulcers, hyperhidrosis, and chronic drooling. Its low central nervous system (CNS) penetration makes it a preferred choice over other anticholinergics, minimizing side effects such as drowsiness or cognitive impairment.

In recent years, the demand for Glycopyrrolate has surged, driven by its off-label applications in cosmetic dermatology and hyperhidrosis treatment. Patients and healthcare providers frequently search for terms like "Glycopyrrolate for excessive sweating" or "best anticholinergic for drooling," reflecting its growing popularity. The compound’s ability to reduce salivary gland secretions without crossing the blood-brain barrier aligns with the modern emphasis on targeted therapy and minimized systemic effects.

From a chemical perspective, Glycopyrrolate (CAS No. 596-51-0) is synthesized as a glycopyrronium bromide salt, enhancing its stability and solubility. Its molecular structure features a quaternary nitrogen, which restricts its absorption across lipid membranes, explaining its peripheral action. Researchers often investigate its bioavailability and metabolic pathways, particularly in comparative studies with atropine or scopolamine.

The rise of personalized medicine has further spotlighted Glycopyrrolate. For instance, genetic variations in muscarinic receptor subtypes can influence patient responses, prompting searches like "Glycopyrrolate pharmacogenomics." Additionally, its formulation in orodispersible tablets and topical solutions caters to pediatric and geriatric populations, addressing challenges in drug administration.

Beyond clinical use, Glycopyrrolate is a subject of interest in sports medicine, where athletes seek solutions for exercise-induced hyperhidrosis. However, regulatory bodies emphasize adherence to approved indications to prevent misuse. The compound’s safety profile is well-documented, with common side effects like dry mouth or blurred vision being manageable through dose adjustments.

In summary, Glycopyrrolate (CAS No. 596-51-0) exemplifies the intersection of classical pharmacology and contemporary therapeutic needs. Its versatility, coupled with a favorable side-effect profile, ensures its relevance in evolving medical landscapes. As research continues to uncover new applications, this compound remains a cornerstone in anticholinergic therapy.